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Compound of Interest

Compound Name: H-Lys(Z)-OH

Cat. No.: B554749 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the proper use of H-Lys(Z)-OH, a lysine derivative commonly used in peptide

synthesis.[1][2] Adherence to these procedures is crucial for minimizing risk and ensuring a

safe laboratory environment.

Personal Protective Equipment (PPE)
When working with H-Lys(Z)-OH, especially in its powder form, a comprehensive approach to

personal protection is necessary to prevent exposure.[1] The following table summarizes the

recommended PPE.
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PPE Category Item Specifications & Use

Eye and Face Protection Safety Goggles

Chemical splash goggles are

mandatory to shield against

accidental splashes of

solutions.

Face Shield

Recommended when there is

a significant risk of splashing

or aerosol generation,

providing a secondary layer of

protection.

Hand Protection Disposable Gloves

Nitrile gloves are the minimum

requirement.[3] Gloves should

be inspected before use and

changed immediately if

contaminated.

Body Protection Laboratory Coat

A standard, properly fitting lab

coat must be worn to protect

skin and clothing from spills.

Closed-toe Shoes

Required to prevent injuries

from accidental spills or

dropped equipment.

Respiratory Protection Dust Mask (N95)

An N95-rated dust mask is

recommended when handling

the powder form to avoid

inhalation.[1] Use in a well-

ventilated area is also advised.

[4]

Operational Plan: Handling and Disposal
Proper handling and disposal of H-Lys(Z)-OH are critical for laboratory safety and

environmental protection. The following step-by-step procedures should be followed.

Step 1: Preparation and Weighing
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Ensure a designated and clean workspace, preferably within a fume hood or in a well-

ventilated area, especially when handling the powder.[4]

Wear all required PPE as outlined in the table above.

To minimize dust formation, handle the powder gently.[5]

Use a dedicated spatula and weighing paper.

Close the container tightly immediately after use to prevent contamination and exposure.

Step 2: Solution Preparation

If preparing a solution, add the solid H-Lys(Z)-OH to the solvent slowly to avoid splashing.

Note that H-Lys(Z)-OH is reported to be insoluble in water, DMSO, and ethanol.[6]

Step 3: Experimental Use

Handle all solutions containing H-Lys(Z)-OH with the same care as the solid powder,

following all PPE requirements.

Avoid direct contact and inhalation of any vapors or mists.

Step 4: Spill Management

In case of a spill, ventilate the area.

For a solid spill, carefully sweep up the powder to avoid creating dust and place it in a

suitable, closed container for disposal.[7]

For a liquid spill, absorb with an inert material and place in a sealed container for disposal.

Clean the spill area thoroughly with soap and water.

Step 5: Disposal

Dispose of unused H-Lys(Z)-OH and any contaminated materials as chemical waste.
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It is recommended to offer surplus and non-recyclable solutions to a licensed disposal

company.[5]

Do not dispose of down the drain.[5]

First Aid Measures
In the event of accidental exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide artificial respiration.[7]

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and plenty of

water.[4][7]

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes as a precaution.[4][7]

Ingestion

Do not induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[7]

[8] Never give anything by mouth to an

unconscious person.[7]

Workflow for Safe Handling of H-Lys(Z)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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